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Compound of Interest

(3S,7S)-5,6-dehydro-4"-de-O-

methylcentrolobine

Cat. No.: B588333

Compound Name:

In-Depth Technical Guide: (3S,7S)-5,6-dehydro-
4"-de-O-methylcentrolobine

Molecular Formula: C1sH2003
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific knowledge on
(3S,7S)-5,6-dehydro-4"-de-O-methylcentrolobine, a diarylheptanoid natural product. This
document details its physicochemical properties, biological activities with available quantitative
data, and relevant experimental methodologies.

Physicochemical Properties

(3S,7S)-5,6-dehydro-4"-de-O-methylcentrolobine is a natural compound isolated from the
seeds of Alpinia blepharocalyx. Its fundamental properties are summarized in the table below.
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Property Value
Molecular Formula C19H2003
Molecular Weight 296.36 g/mol
CAS Number 227289-51-2
Class Diarylheptanoid

Biological Activity

(3S,7S)-5,6-dehydro-4"-de-O-methylcentrolobine has been evaluated for its cytotoxic effects
against cancer cell lines. The available quantitative data for its antiproliferative activity is
presented below.

. - Control
Cell Line Activity EDso (pM) Control Reference
EDso (M)
Colon26-L5
(Murine )
Cytotoxic >100 5-FU 0.53 [1]
Colon
Carcinoma)
HT1080
(Human ]
Cytotoxic 79.4 5-FU 8.0 [1]

Fibrosarcoma

)

5-FU: 5-Fluorouracil

Research on other diarylheptanoids isolated from Alpinia blepharocalyx suggests that these
compounds may also possess nitric oxide (NO) inhibitory activities. However, specific
quantitative data for (3S,7S)-5,6-dehydro-4"-de-O-methylcentrolobine’s NO inhibition is not
currently available in the reviewed literature.

Experimental Protocols
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The following sections detail the general methodologies for the isolation and biological
evaluation of (3S,7S)-5,6-dehydro-4"-de-O-methylcentrolobine, based on established
protocols for similar compounds from Alpinia species.

Isolation from Alpinia blepharocalyx

The isolation of (3S,7S)-5,6-dehydro-4"-de-O-methylcentrolobine is typically achieved
through a multi-step extraction and chromatographic process.
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Dried Seeds of Alpinia blepharocalyx

'

Extraction with 95% Ethanol

'

Concentration under Reduced Pressure

'

Partition with Diethyl Ether

i

Silica Gel Column Chromatography

i

Fraction Collection

i

Preparative HPLC

i
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Seed Cancer Cells in 96-well Plates

'

Add Test Compound at Various Concentrations

'

Incubate for a Defined Period (e.g., 48-72h)

'

Add MTT Solution

'

Incubate to Allow Formazan Crystal Formation

'

Solubilize Formazan Crystals (e.g., with DMSO)

'

Measure Absorbance at ~570 nm
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Seed RAW 264.7 Cells in 96-well Plates

'

Pre-treat with Test Compound

'

Stimulate with LPS

'

Incubate for 24 hours

'

Collect Supernatant

'

Mix Supernatant with Griess Reagent

'

Measure Absorbance at ~540 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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